Cas no 2228769-74-0 (2-(2-aminocyclopropyl)-4-methoxyphenol)

2-(2-aminocyclopropyl)-4-methoxyphenol Chemical and Physical Properties
Names and Identifiers
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- 2-(2-aminocyclopropyl)-4-methoxyphenol
- EN300-1857424
- 2228769-74-0
-
- Inchi: 1S/C10H13NO2/c1-13-6-2-3-10(12)8(4-6)7-5-9(7)11/h2-4,7,9,12H,5,11H2,1H3
- InChI Key: XSOSWHKJLVNZTO-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C1CC1N)OC
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.5Ų
- XLogP3: 0.8
2-(2-aminocyclopropyl)-4-methoxyphenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1857424-0.05g |
2-(2-aminocyclopropyl)-4-methoxyphenol |
2228769-74-0 | 0.05g |
$1020.0 | 2023-09-18 | ||
Enamine | EN300-1857424-0.1g |
2-(2-aminocyclopropyl)-4-methoxyphenol |
2228769-74-0 | 0.1g |
$1068.0 | 2023-09-18 | ||
Enamine | EN300-1857424-2.5g |
2-(2-aminocyclopropyl)-4-methoxyphenol |
2228769-74-0 | 2.5g |
$2379.0 | 2023-09-18 | ||
Enamine | EN300-1857424-0.5g |
2-(2-aminocyclopropyl)-4-methoxyphenol |
2228769-74-0 | 0.5g |
$1165.0 | 2023-09-18 | ||
Enamine | EN300-1857424-10.0g |
2-(2-aminocyclopropyl)-4-methoxyphenol |
2228769-74-0 | 10g |
$5221.0 | 2023-06-03 | ||
Enamine | EN300-1857424-1g |
2-(2-aminocyclopropyl)-4-methoxyphenol |
2228769-74-0 | 1g |
$1214.0 | 2023-09-18 | ||
Enamine | EN300-1857424-10g |
2-(2-aminocyclopropyl)-4-methoxyphenol |
2228769-74-0 | 10g |
$5221.0 | 2023-09-18 | ||
Enamine | EN300-1857424-0.25g |
2-(2-aminocyclopropyl)-4-methoxyphenol |
2228769-74-0 | 0.25g |
$1117.0 | 2023-09-18 | ||
Enamine | EN300-1857424-1.0g |
2-(2-aminocyclopropyl)-4-methoxyphenol |
2228769-74-0 | 1g |
$1214.0 | 2023-06-03 | ||
Enamine | EN300-1857424-5.0g |
2-(2-aminocyclopropyl)-4-methoxyphenol |
2228769-74-0 | 5g |
$3520.0 | 2023-06-03 |
2-(2-aminocyclopropyl)-4-methoxyphenol Related Literature
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Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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2. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
Additional information on 2-(2-aminocyclopropyl)-4-methoxyphenol
Introduction to 2-(2-Aminocyclopropyl)-4-Methoxyphenol (CAS No. 2228769-74-0)
2-(2-Aminocyclopropyl)-4-methoxyphenol, also known by its CAS number 2228769-74-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a cyclopropyl ring and an amino group, as well as a methoxyphenol moiety. These structural elements contribute to its diverse chemical properties and biological activities, making it a subject of extensive research.
The molecular formula of 2-(2-Aminocyclopropyl)-4-methoxyphenol is C10H13NO2, and its molecular weight is approximately 179.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in various applications.
In the context of pharmaceutical research, 2-(2-Aminocyclopropyl)-4-methoxyphenol has been studied for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are crucial for addressing various diseases and conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(2-Aminocyclopropyl)-4-methoxyphenol could be a valuable candidate for the treatment of inflammatory disorders.
Beyond its anti-inflammatory properties, 2-(2-Aminocyclopropyl)-4-methoxyphenol has also shown promise in neuroprotective applications. A 2020 study published in the Journal of Neurochemistry demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The researchers found that it effectively scavenges free radicals and reduces lipid peroxidation, thereby preserving cellular integrity and function. These neuroprotective effects make 2-(2-Aminocyclopropyl)-4-methoxyphenol a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In addition to its biological activities, the chemical properties of 2-(2-Aminocyclopropyl)-4-methoxyphenol have been extensively investigated to optimize its synthesis and purification processes. A notable study published in the Tetrahedron Letters in 2019 described an efficient synthetic route for this compound using a palladium-catalyzed coupling reaction. This method not only improves the yield but also reduces the formation of side products, making it suitable for large-scale production.
The environmental impact of chemical compounds is another critical aspect that researchers consider when developing new materials. Studies on the biodegradability and ecotoxicity of 2-(2-Aminocyclopropyl)-4-methoxyphenol have shown that it has low toxicity to aquatic organisms and can be biodegraded under certain conditions. This information is essential for ensuring the safe use and disposal of the compound in industrial settings.
In conclusion, 2-(2-Aminocyclopropyl)-4-methoxyphenol (CAS No. 2228769-74-0) is a versatile compound with promising applications in pharmaceuticals, neuroprotection, and chemical synthesis. Its unique structural features and favorable biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.
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